Isoscabertopin

• Molecular Formula: C20H22O6
• Molecular Weight: 358.4 g/mol
• InChI: InChI=1S/C20H22O6/c1-5-11(3)18(21)25-16-9-13-8-14(24-20(13)23)6-10(2)7-15-17(16)12(4)19(22)26-15/h5,7-8,14-17H,4,6,9H2,1-3H3/b10-7-,11-5-/t14-,15+,16-,17-/m1/s1
• InChIKey: FTPHYXGWMIZVMP-VAAODULESA-N

Isoscabertopin Procurement Guide

Isoscabertopin (CAS 439923-16-7) is a germacranolide-type sesquiterpene lactone first isolated from Elephantopus scaber L. [1]. It belongs to a well-characterized in-class family comprising scabertopin, deoxyelephantopin, and isodeoxyelephantopin, all of which have been extensively screened for anticancer properties [2]. While this class is generally recognized for potent cytotoxicity, isoscabertopin occupies a unique position as the notably low-activity C-2 stereoisomer of scabertopin, making it a compound of interest primarily for negative control experiments and stereochemical structure-activity relationship (SAR) investigations rather than as a lead therapeutic candidate [3].

✓ Matched low-activity stereoisomer control for germacranolide SAR

✓ Analytical reference standard for C-2 epimer identity (NOESY-based)

✓ Stereochemical completeness control for natural product screening libraries

• [1] Liang QL, Min ZD. Sesquiterpene Lactones from Elephantopus scaber. Chinese Chemical Letters. 2002;13(4):343-344. View Source
• [2] Hiradeve SM, Rangari VD. A review on pharmacology and toxicology of Elephantopus scaber Linn. Natural Product Research. 2014;28(11):819-830. View Source
• [3] Xu G, Liang Q, Gong Z, Yu W, He S, Xi L. Antitumor activities of the four sesquiterpene lactones from Elephantopus scaber L. Experimental Oncology. 2006 Jun;28(2):106-109. View Source

Why Isoscabertopin Cannot Be Substituted

Isoscabertopin and scabertopin are C-2 epimers—diastereomers differing only in the spatial orientation at a single carbon center [1]. Despite this subtle structural variation, the biological consequences are profound: in a direct head-to-head study, scabertopin (ES-2), deoxyelephantopin (ES-4), and isodeoxyelephantopin (ES-5) all exhibited significant concentration-dependent antitumor effects, whereas isoscabertopin (ES-3) was consistently and notably weaker across three distinct cancer cell lines [2]. Substituting a high-potency analog for isoscabertopin in experiments requiring a low-activity stereoisomer control would invalidate SAR conclusions and confound mechanistic interpretations. Furthermore, in antioxidant assays, isoscabertopin shows no measurable radical scavenging activity, in contrast to other compounds isolated from the same plant [3]. These functional divergences, rooted in a single stereochemical change, mean that generic in-class substitution is scientifically unsound for any study probing the relationship between germacranolide stereochemistry and bioactivity.

! C-2 epimerization profoundly alters cytotoxicity profile; potency cannot be assumed from scabertopin or deoxyelephantopin.

! No measurable ABTS radical scavenging activity, unlike other Elephantopus scaber isolates—antioxidant roles cannot be extrapolated.

! Mass spectrometry cannot distinguish from scabertopin (identical C20H22O6, MW 358.39); requires NMR identity confirmation.

• [1] Liang QL, Shi GX. Structure Elucidation of Sesquiterpenoides from Elephantopus scaber Using the NOESY Technique (I). Chinese Journal of Magnetic Resonance. 2003;20(3):289-294. View Source
• [2] Xu G, Liang Q, Gong Z, Yu W, He S, Xi L. Antitumor activities of the four sesquiterpene lactones from Elephantopus scaber L. Experimental Oncology. 2006 Jun;28(2):106-109. View Source
• [3] Wang J, Li Q, Ivano J, Yan J, Li B, Yuan J. Bioactivities of Compounds from Elephantopus scaber, an Ethnomedicinal Plant from Southwest China. Evidence-Based Complementary and Alternative Medicine. 2014;2014:569594. View Source

Isoscabertopin Differentiation Evidence

Cytotoxicity Comparison with Scabertopin

In the definitive head-to-head study by Xu et al. (2006), four sesquiterpene lactones from E. scaber were evaluated simultaneously against SMMC-7721 (liver), Caco-2 (colon), and HeLa (cervical) cancer cell lines using the MTT assay [1]. Scabertopin (ES-2), deoxyelephantopin (ES-4), and isodeoxyelephantopin (ES-5) all exhibited significant, concentration-dependent antitumor effects. Isoscabertopin (ES-3), however, was explicitly described as having 'relatively weak' effects on all three tested cell lines [1]. For context, a follow-up study by Liang et al. (2008) quantified scabertopin's IC50 values against the same cell lines: SMMC-7721 at 29.27 μM, HeLa at 22.19 μM, and Caco-2 at 35.99 μM, while isodeoxyelephantopin showed IC50 values of 9.54 μM, 25.39 μM, and 25.76 μM respectively [2]. Isoscabertopin's potency was insufficient to calculate comparable IC50 values in the primary study, establishing it as the clear low-activity outlier within this compound family [1].

Cytotoxicity vs Scabertopin

Head-to-head

Isoscabertopin: ‘relatively weak’ across SMMC-7721, Caco-2, HeLa (IC50 not calculable). Scabertopin IC50: 29.27 μM (SMMC-7721), 22.19 μM (HeLa).

Essential low-activity stereoisomer control for SAR

Comparison confirmed by Xu et al. (2006); MTT assay, 48 h, 1–100 μM

Evidence Dimension	In vitro cytotoxicity (MTT assay, 48 h)
Target Compound Data	Isoscabertopin (ES-3): 'Relatively weak' effect; IC50 not calculable under assay conditions
Comparator Or Baseline	Scabertopin (ES-2): IC50 SMMC-7721 29.27 μM, HeLa 22.19 μM, Caco-2 35.99 μM; Isodeoxyelephantopin (ES-5): IC50 SMMC-7721 9.54 μM, HeLa 25.39 μM, Caco-2 25.76 μM
Quantified Difference	Isoscabertopin activity qualitatively rated 'relatively weak' versus all three comparators which showed 'significant antitumor effect in a concentration-dependent manner'
Conditions	SMMC-7721, Caco-2, and HeLa human cancer cell lines; MTT assay; 48 h treatment; concentration range 1–100 μM

Why This Matters

For researchers designing SAR studies, isoscabertopin serves as the essential low-activity stereoisomer control, enabling confident attribution of potency differences to the C-2 epimerization.

• [1] Xu G, Liang Q, Gong Z, Yu W, He S, Xi L. Antitumor activities of the four sesquiterpene lactones from Elephantopus scaber L. Experimental Oncology. 2006 Jun;28(2):106-109. View Source
• [2] Liang Q, Gong Z, Xu G, Zhao Y. The antitumor effects in vitro of sesquiterpene lactones from Elephantopus scaber. Section Title: Pharmacology. 2008;20(3):436-439. View Source

C-2 Epimer Structural Differentiation

NOESY spectroscopic studies unequivocally established that isoscabertopin and scabertopin constitute a pair of C-2 stereo-isomers within the germacranolide skeleton [1]. This was confirmed in two separate investigations (Liang et al., 2003 and 2004) that systematically assigned the C-2 relative configuration of these two epimers, along with the second epimer pair—isodeoxyelephantopin and deoxyelephantopin [1][2]. The NOESY spectra of the two stereo-isomer pairs showed distinct differences, validating their unique three-dimensional architectures [1]. Both compounds share the identical molecular formula C20H22O6 and molecular weight of 358.39 g/mol, meaning they cannot be distinguished by mass spectrometry alone and require careful analytical characterization for identity confirmation .

C-2 Epimer Structure

Method context

Single C-2 stereocenter inversion; indistinguishable by MS (C20H22O6, MW 358.39). NOESY NMR spectra unequivocally distinct.

Confirms epimer identity for analytical specification

NOESY combined with 1H/13C NMR, HMQC; identity check essential

Evidence Dimension	C-2 stereochemical configuration (germacranolide skeleton)
Target Compound Data	Isoscabertopin: C-2 epimer (inverted configuration at C-2 relative to scabertopin); NOESY spectrum distinct
Comparator Or Baseline	Scabertopin: opposite C-2 configuration; NOESY spectrum distinct; both share C20H22O6, MW 358.39
Quantified Difference	Single stereocenter inversion at C-2; distinguishable only by NOESY NMR and optical rotation, not by MS or elemental analysis
Conditions	NOESY technique combined with 1H NMR, 13C NMR, and HMQC spectroscopy

Why This Matters

Procurement specifications must include HPLC purity ≥95% with confirmatory NMR identity testing, as the C-2 epimer cannot be distinguished from scabertopin by molecular weight or chromatographic retention time alone.

• [1] Liang QL, Shi GX. Structure Elucidation of Sesquiterpenoides from Elephantopus scaber Using the NOESY Technique (I). Chinese Journal of Magnetic Resonance. 2003;20(3):289-294. View Source
• [2] Liang QL, Shi GX. Application of the NOESY Technique in Structure Elucidation of Sesquiterpenoides Isolated from Elephantopus scaber (II). Chinese Journal of Magnetic Resonance. 2004;21(3):305-310. View Source

Absence of ABTS Radical Scavenging

In a comparative antioxidant screening of five compounds isolated from E. scaber using the ABTS (2,2'-azinobis-(3-ethylbenzothiazoline-6-sulfonic acid)) radical scavenging assay, isoscabertopin was the only tested compound to show 'NR'—No Reaction—at the assay conditions described [1]. Of the five compounds tested, ethyl methyl 3,4,3′,4′-tetrahydroxy-δ-truxinate, 5-O-caffeoylquinic acid, and chlorogenic acid methyl ester displayed measurable radical scavenging IC50 values, while deoxyelephantopin and isoscabertopin both showed NR or negligible activity in this particular assay format [1]. This finding, when combined with the cytotoxicity data, reinforces the functional divergence of isoscabertopin from its co-isolated analogs.

ABTS Radical Scavenging

Head-to-head

Isoscabertopin: NR (No Reaction). Co-isolated compounds: measurable IC50. Deoxyelephantopin also NR.

Supports matched stereoisomer negative control for antioxidant screens

ABTS method; 10 min reaction; Trolox positive control

Evidence Dimension	ABTS radical scavenging activity (IC50)
Target Compound Data	Isoscabertopin: NR (No Reaction at conditions tested)
Comparator Or Baseline	Ethyl methyl 3,4,3′,4′-tetrahydroxy-δ-truxinate, 5-O-caffeoylquinic acid, chlorogenic acid methyl ester: measurable IC50 values; Deoxyelephantopin: also NR
Quantified Difference	Isoscabertopin showed no detectable radical scavenging activity, whereas several co-isolated E. scaber compounds were active
Conditions	ABTS method; inhibition recorded at 10 min of reaction; IC50 measured using PROBIT model; duplicates at five concentrations; Trolox as positive control

Why This Matters

For oxidative stress research, isoscabertopin can serve as a matched stereoisomer negative control to rule out non-specific antioxidant effects when interpreting cytotoxicity mechanisms of active germacranolides.

• [1] Wang J, Li Q, Ivano J, Yan J, Li B, Yuan J. Bioactivities of Compounds from Elephantopus scaber, an Ethnomedicinal Plant from Southwest China. Evidence-Based Complementary and Alternative Medicine. 2014;2014:569594, Table 1. View Source

Class-Level Antibacterial Activity

All four sesquiterpene lactones from E. scaber—scabertopin, isoscabertopin, deoxyelephantopin, and isodeoxyelephantopin—were evaluated by broth dilution method and found to be active against three bacterial species: Escherichia coli (Gram-negative), Staphylococcus aureus (Gram-positive), and β-streptococcus (Gram-positive) [1]. However, the available literature does not provide quantitative MIC values that differentiate isoscabertopin's antibacterial potency from that of its three structural analogs [1][2]. This evidence is therefore class-level rather than compound-specific.

Antibacterial Activity

Class-level

Active against E. coli, S. aureus, β-streptococcus by broth dilution; no quantitative MIC reported for isoscabertopin vs analogs.

Class-level antibacterial context; insufficient data for potency differentiation

Review requirement: no compound-specific MIC available

Evidence Dimension	Antibacterial activity by broth dilution method
Target Compound Data	Isoscabertopin: active against E. coli, S. aureus, and β-streptococcus (no quantitative MIC reported)
Comparator Or Baseline	Scabertopin, deoxyelephantopin, isodeoxyelephantopin: all reported active against the same three bacterial species (no quantitative MIC reported)
Quantified Difference	No quantitative potency differentiation available among the four compounds; all were reported as 'valid' inhibitors
Conditions	Broth dilution method; test organisms: Escherichia coli, Staphylococcus aureus, β-streptococcus

Why This Matters

For antimicrobial screening panels, isoscabertopin contributes to the class-level antibacterial profile of germacranolide sesquiterpene lactones but should not be selected over its analogs based on antibacterial potency alone, given the absence of comparative MIC data.

• [1] Das M, Bandyopadhyay A. Promising Phytomedicines from Elephantopus scaber L: A Review. Research Journal of Pharmaceutical, Biological and Chemical Sciences. 2015;6(3):1508-1516. View Source
• [2] Hiradeve SM, Rangari VD. A review on pharmacology and toxicology of Elephantopus scaber Linn. Natural Product Research. 2014;28(11):819-830. View Source

Isoscabertopin Application Scenarios

Stereochemical Negative Control for SAR

In any study evaluating the anticancer potency of germacranolide sesquiterpene lactones (e.g., scabertopin, deoxyelephantopin, or semisynthetic analogs), isoscabertopin should be included as the matched stereoisomer low-activity control. The Xu et al. (2006) study demonstrated that all three other in-class compounds exhibited significant, concentration-dependent antitumor effects, while isoscabertopin was consistently weak across SMMC-7721, Caco-2, and HeLa cell lines [1]. This makes it the ideal reference compound for demonstrating that observed cytotoxicity is stereochemistry-dependent rather than a non-specific property of the germacranolide scaffold. Without isoscabertopin as the negative control, potency differences among active analogs cannot be rigorously attributed to specific structural modifications.

C-2 Epimerization Bioactivity Studies

Isoscabertopin and scabertopin constitute the only well-characterized C-2 epimer pair within the Elephantopus germacranolide family, with their stereochemical relationship definitively established by NOESY spectroscopy [1]. Researchers investigating how single-stereocenter inversion affects bioactivity across multiple assay endpoints (cytotoxicity, antioxidant capacity, NF-κB modulation) can use this epimer pair as a model system. Isoscabertopin's lack of ABTS radical scavenging activity, in contrast to other E. scaber compounds [2], further extends the utility of this stereochemical probe beyond cytotoxicity alone.

Analytical Reference Standard for Epimers

Given that isoscabertopin and scabertopin share the identical molecular formula (C20H22O6, MW 358.39) [1] and cannot be distinguished by mass spectrometry, certified isoscabertopin reference standards (CAS 439923-16-7, purity ≥95% by HPLC) [2] are essential for analytical laboratories performing quality control on E. scaber extracts or verifying the identity of isolated germacranolide fractions. The distinct NOESY spectrum of isoscabertopin relative to scabertopin [3] provides the definitive confirmatory method for identity assignment.

Natural Product Library Completeness Control

For screening facilities maintaining natural product libraries enriched in Asteraceae sesquiterpene lactones, isoscabertopin is a necessary inclusion to ensure stereochemical completeness of the germacranolide subset. Its well-documented low cytotoxicity profile [1] also makes it valuable as an internal reference for identifying assay artifacts—if isoscabertopin unexpectedly shows high activity in a given screen, it may indicate a non-specific assay interference rather than a genuine biological effect.

Application

Selection Property

Validation Focus

Stereochemical negative control for SAR

C-2 epimer low-activity profile

Confirm cytotoxicity is stereochemistry-dependent

C-2 epimerization bioactivity studies

Defined C-2 epimer pair with scabertopin

Assay across multiple endpoints (cytotoxicity, antioxidant)

Analytical reference standard for epimers

Certified epimer identity (HPLC, NOESY NMR)

NOESY distinction from scabertopin; MS indistinguishable

Library completeness control

Low-cytotoxicity stereoisomer benchmark

Assay interference identification in screening

• [1] Xu G, Liang Q, Gong Z, Yu W, He S, Xi L. Antitumor activities of the four sesquiterpene lactones from Elephantopus scaber L. Experimental Oncology. 2006 Jun;28(2):106-109. View Source
• [2] Wang J, Li Q, Ivano J, Yan J, Li B, Yuan J. Bioactivities of Compounds from Elephantopus scaber, an Ethnomedicinal Plant from Southwest China. Evidence-Based Complementary and Alternative Medicine. 2014;2014:569594. View Source
• [3] Liang QL, Shi GX. Structure Elucidation of Sesquiterpenoides from Elephantopus scaber Using the NOESY Technique (I). Chinese Journal of Magnetic Resonance. 2003;20(3):289-294. View Source